4-methoxy-3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 4-methoxy-3-[(2-methylbenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C17H16N2O4S/c1-10-5-3-4-6-12(10)15(20)19-17(24)18-13-9-11(16(21)22)7-8-14(13)23-2/h3-9H,1-2H3,(H,21,22)(H2,18,19,20,24)
• InChI Key: BRZHXGLAJPWDRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=C(C=CC(=C2)C(=O)O)OC
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

4-methoxy-3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid is a chemical compound that is commonly used in scientific research. It is also known as MMTSB or 2-MMB. This compound has been extensively studied for its potential applications in various fields, including medicine, biotechnology, and materials science.

Mechanism of Action

The mechanism of action of 4-methoxy-3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methoxy-3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid are still being studied. However, it has been shown to have anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to have potential as a drug delivery system for targeted drug delivery.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-methoxy-3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid in lab experiments is its potential as a drug delivery system for targeted drug delivery. It is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its complex synthesis method, which requires several steps and can be time-consuming.

Future Directions

There are several future directions for the study of 4-methoxy-3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid. One direction is the further study of its potential as a drug delivery system for targeted drug delivery. Another direction is the development of new materials with unique properties using this compound. Additionally, the biochemical and physiological effects of 4-methoxy-3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid should be further studied to better understand its potential applications in medicine and biotechnology.

Synthesis Methods

The synthesis of 4-methoxy-3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid is a complex process that involves several steps. The first step is the preparation of 4-methoxy-3-nitrobenzoic acid, which is then converted into 4-methoxy-3-aminobenzoic acid. The final step involves the reaction of 4-methoxy-3-aminobenzoic acid with 2-methylbenzoyl isothiocyanate to form 4-methoxy-3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid.

Scientific Research Applications

4-methoxy-3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been widely used in scientific research due to its potential applications in various fields. In medicine, this compound has been studied for its anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to have potential as a drug delivery system for targeted drug delivery. In biotechnology, 4-methoxy-3-({[(2-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been used in the development of biosensors and other diagnostic tools. In materials science, this compound has been studied for its potential applications in the development of new materials with unique properties.